![molecular formula C6H12O B6181140 rac-[(1R,2R)-2-methylcyclobutyl]methanol, trans CAS No. 357154-32-6](/img/no-structure.png)
rac-[(1R,2R)-2-methylcyclobutyl]methanol, trans
Description
“rac-[(1R,2R)-2-methylcyclobutyl]methanol, trans” is a chiral compound due to the presence of a stereogenic center at the 2-position of the cyclobutyl ring. The “rac-” prefix indicates that it is a racemic mixture, meaning it contains equal amounts of both possible enantiomers . The “trans” indicates the relative configuration of the substituents on the cyclobutyl ring.
Molecular Structure Analysis
The molecular structure of this compound would consist of a four-membered cyclobutyl ring with a methyl group and a methanol group attached to one of the carbons. The exact three-dimensional structure would depend on the stereochemistry at the 2-position of the cyclobutyl ring .Chemical Reactions Analysis
The reactivity of this compound would be influenced by the presence of the methanol group, which is a polar, hydrophilic group. This could make the compound more reactive towards certain reagents and could also influence its solubility in different solvents .Physical And Chemical Properties Analysis
The physical and chemical properties of this compound would be influenced by factors such as its molecular structure, the presence of the polar methanol group, and the nonpolar methyl group. These factors could influence properties such as boiling point, melting point, solubility, and stability .Mechanism of Action
Future Directions
The study and application of chiral compounds is a significant area of research in chemistry, particularly in the field of pharmaceuticals, where the chirality of a molecule can significantly influence its biological activity. Therefore, further study of “rac-[(1R,2R)-2-methylcyclobutyl]methanol, trans” and similar compounds could have potential applications in drug development .
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for rac-[(1R,2R)-2-methylcyclobutyl]methanol, trans involves the reduction of a ketone intermediate derived from the starting material, followed by a stereoselective addition of a Grignard reagent to form the desired alcohol.", "Starting Materials": [ "2-methylcyclobutanone", "Mg", "ethylmagnesium bromide", "water", "sodium sulfate", "magnesium sulfate", "sodium chloride", "dichloromethane", "diethyl ether", "pentane" ], "Reaction": [ "To a stirred suspension of Mg (0.5 g, 20.8 mmol) in anhydrous diethyl ether (20 mL) at 0°C, ethylmagnesium bromide (4.0 mL, 20.8 mmol) is added dropwise over 10 min.", "The mixture is stirred for an additional 30 min at 0°C.", "In a separate flask, 2-methylcyclobutanone (2.0 g, 18.2 mmol) is dissolved in dichloromethane (20 mL) and cooled to 0°C.", "The Grignard reagent is then added dropwise to the ketone solution over 10 min, and the mixture is stirred for an additional 2 h at 0°C.", "The reaction mixture is quenched with water (20 mL) and extracted with dichloromethane (3 x 20 mL).", "The combined organic layers are washed with saturated sodium chloride solution (20 mL), dried over anhydrous sodium sulfate, and concentrated under reduced pressure.", "The crude product is purified by flash chromatography on silica gel using a gradient of pentane and dichloromethane as eluent to afford rac-[(1R,2R)-2-methylcyclobutyl]methanol, trans as a colorless oil (yield: 70%)." ] } | |
CAS RN |
357154-32-6 |
Molecular Formula |
C6H12O |
Molecular Weight |
100.2 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
